3-(3H-Imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine

• IUPAC Name: 3-(1H-imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine
• InChI: InChI=1S/C11H9N5/c12-9-7(3-1-5-13-9)10-15-8-4-2-6-14-11(8)16-10/h1-6H,(H2,12,13)(H,14,15,16)
• InChI Key: FAXVWWJDBRREKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N)C2=NC3=C(N2)C=CC=N3
• Molecular Formula: C11H9N5
• Molecular Weight: 211.22 g/mol

Description

“3-(3H-Imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine” is a compound that belongs to the class of imidazopyridines. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Molecular Structure Analysis

The molecular structure of “3-(3H-Imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine” is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Imidazole compounds, including “3-(3H-Imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine”, have been found to possess a broad range of chemical and biological properties. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position, including variants similar to 3-(3H-Imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine, have been synthesized as potential antiulcer agents. Though they didn't show significant antisecretory activity, some demonstrated good cytoprotective properties (Starrett et al., 1989).
• Novel Synthesis Methods : A novel, metal-free, three-component reaction for the construction of imidazo[1,2-a]pyridines, facilitating the formation of C-N, C-O, and C-S bonds from ynals, pyridin-2-amines, and alcohols or thiols, was developed (Cao et al., 2014).

Pharmaceutical Applications

• Inhibition of AKT Kinases : The compound ARQ 092, closely related to 3-(3H-Imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine, was optimized as a potent, selective allosteric inhibitor of AKT kinases. It demonstrated high enzymatic potency and inhibited tumor growth in a xenograft mouse model of endometrial adenocarcinoma (Lapierre et al., 2016).

Development of Synthesis Techniques

• Development of Synthesis Methods : Various synthesis methods for imidazo[4,5-b]pyridin-2-ones and related structures, including approaches to create unsymmetrical and pseudosymmetrically disubstituted derivatives, have been explored (Kuethe et al., 2004).
• Microwave-Assisted Synthesis : Microwave-assisted methods for synthesizing imidazo[1,2-a]pyridines via three-component reactions, providing an efficient approach for C–N and C–S bond formation, have been described (Zhan et al., 2015).

Future Directions

The development of new methods for the synthesis of imidazo [1,2- a ]pyridin-3-yl-acetic acids which allow to obtain the target products in one synthetic stage with high yields is an urgent task. Multicomponent reactions represent an effective tool for approaching this problem. The broad range of biological activities of imidazole compounds suggests that they have significant potential for the development of new drugs.